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Compound of Interest

Compound Name: AP1867-2-(carboxymethoxy)

Cat. No.: B1436425 Get Quote

For researchers and drug development professionals utilizing AP1867-2-(carboxymethoxy), a
crucial aspect of laboratory management is the safe and compliant disposal of this research

chemical. While specific institutional protocols may vary, this guide provides essential safety

and logistical information to inform the development of operational disposal plans, ensuring the

protection of personnel and the environment.

AP1867-2-(carboxymethoxy) is a research tool used in the study of receptor and ligand

interactions, particularly as a component of dTAG molecules for targeted protein degradation.

[1][2][3][4] Due to its chemical nature and potential hazards, proper disposal is paramount.

Chemical and Safety Data Overview
A summary of the key quantitative data for AP1867-2-(carboxymethoxy) is presented below,

offering a quick reference for safety and handling considerations.
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Property Value Source

CAS Number 2230613-03-1 [1][2][5][6]

Molecular Formula C38H47NO11 [2][5]

Molecular Weight 693.78 g/mol [1][2]

Appearance White to off-white solid [4]

Boiling Point 819.20 °C [5]

Flash Point 449.30 °C [5]

Storage

Solid: 4°C, protect from light.

In solvent: -80°C (6 months),

-20°C (1 month), protect from

light.

[2][4]

Solubility
DMSO: 100 mg/mL (144.14

mM)
[2]

Hazard Identification and Precautions
AP1867-2-(carboxymethoxy) is classified with the GHS07 pictogram, indicating it may cause

less serious health effects.[5] The following hazard and precautionary statements have been

identified:

Hazard Statements:

H302: Harmful if swallowed.[5][6]

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[5][6]

Precautionary Statements:

P261: Avoid breathing dust/fumes/gas/mist/vapors/spray.[6]
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P264: Wash hands thoroughly after handling.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[5]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

Step-by-Step Disposal Protocol
Given that no specific disposal instructions are provided by manufacturers, a conservative

approach based on general laboratory chemical waste guidelines is recommended.

Experimental Protocol for Disposal:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including a lab coat, safety glasses with side shields or goggles, and chemical-resistant

gloves.

Waste Segregation:

Solid Waste: Collect un-used or expired solid AP1867-2-(carboxymethoxy) in a clearly

labeled, sealed container designated for chemical waste. Do not mix with other waste

streams.

Contaminated Materials: Any materials that have come into contact with the compound,

such as pipette tips, weighing paper, and contaminated gloves, should be collected in a

separate, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing AP1867-2-(carboxymethoxy) (e.g., in DMSO) should

be collected in a labeled, sealed, and chemically compatible container for liquid hazardous
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waste. Do not dispose of down the drain.

Waste Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the

full chemical name "AP1867-2-(carboxymethoxy)," the CAS number (2230613-03-1), and

the associated hazards (Harmful, Irritant).

Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area,

away from incompatible materials, until collection by a licensed hazardous waste disposal

service.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a certified chemical waste

disposal contractor. Follow all local, state, and federal regulations for hazardous waste

disposal.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of AP1867-2-
(carboxymethoxy).
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Caption: Disposal workflow for AP1867-2-(carboxymethoxy).
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Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific safety and disposal protocols. Always consult your institution's

Environmental Health and Safety (EHS) department for detailed guidance. This product is for

research use only and has not been fully validated for medical applications.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of AP1867-2-
(carboxymethoxy): A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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